Cas no 771468-94-1 (2-Isocyano-2-methylpropan-1-ol)

2-Isocyano-2-methylpropan-1-ol is a versatile isocyanide compound with applications in organic synthesis and medicinal chemistry. Its structure, featuring both an isocyano group and a hydroxyl group, enables its use as a bifunctional building block for the preparation of heterocycles, peptidomimetics, and other complex molecules. The steric hindrance provided by the methyl groups enhances stability, while the reactive isocyano moiety facilitates multicomponent reactions such as Ugi and Passerini reactions. This compound is particularly valuable in the synthesis of bioactive molecules and functional materials due to its ability to introduce both isocyanide and alcohol functionalities in a single step. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-Isocyano-2-methylpropan-1-ol structure
771468-94-1 structure
Product Name:2-Isocyano-2-methylpropan-1-ol
CAS No:771468-94-1
MF:C5H9NO
MW:99.1310613155365
CID:6221586
PubChem ID:10464304
Update Time:2025-05-23

2-Isocyano-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 771468-94-1
    • 2-isocyano-2-methylpropan-1-ol
    • EN300-7586401
    • 2-Isocyano-2-methylpropan-1-ol
    • Inchi: 1S/C5H9NO/c1-5(2,4-7)6-3/h7H,4H2,1-2H3
    • InChI Key: DGZFIJUFTFNZNT-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)[N+]#[C-]

Computed Properties

  • Exact Mass: 99.068413911g/mol
  • Monoisotopic Mass: 99.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 24.6Ų

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Additional information on 2-Isocyano-2-methylpropan-1-ol

Compound CAS No. 771468-94-1: 2-Isocyano-2-methylpropan-1-ol

2-Isocyano-2-methylpropan-1-ol, also known by its CAS number 771468-94-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an isocyanate group (-N=C=O) with a hydroxyl group (-OH) on a branched carbon chain. The molecule's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of advanced materials and specialty chemicals.

The chemical formula of 2-isocyano-2-methylpropan-1-ol is C5H9NO, and its molecular weight is approximately 97.14 g/mol. The compound exists as a colorless liquid with a boiling point around 55°C at standard pressure. Its solubility in water is limited, but it readily dissolves in organic solvents such as dichloromethane, THF, and acetone. These physical properties make it suitable for use in various synthetic processes where controlled reactivity and solubility are essential.

Recent advancements in the study of isocyanate derivatives have highlighted the potential of 2-isocyano-2-methylpropan-1-ol as a key building block in the development of novel polymers and coatings. Researchers have explored its reactivity under different conditions, revealing its ability to undergo nucleophilic addition reactions with amines, alcohols, and thiols. These reactions are pivotal in the synthesis of polyurethanes, which are widely used in automotive, construction, and electronics industries.

In addition to its role in polymer chemistry, 2-isocyano-2-methylpropan-1-ol has shown promise in the field of drug delivery systems. Its ability to form stable bonds with biocompatible materials has led to investigations into its use as a linker in the synthesis of targeted drug carriers. Recent studies have demonstrated that this compound can enhance the stability and bioavailability of certain therapeutic agents when incorporated into nanoscale delivery systems.

The synthesis of 2-isocyano-2-methylpropan-1-ol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common method involves the reaction of methyl isocyanate with an appropriate alcohol derivative under catalytic conditions. The optimization of these synthetic pathways has been a focus of recent research efforts, driven by the demand for scalable and environmentally friendly production methods.

Beyond its industrial applications, 2-isocyano-2-methylpropan-1-ol has also found niche uses in academic research for studying reaction mechanisms and catalytic processes. Its reactivity patterns provide valuable insights into the behavior of isocyanate-containing compounds under various conditions, contributing to the broader understanding of organic chemistry principles.

In conclusion, CAS No. 771468-94-1 (2-isocyano-2-methylpropan-1 ol) stands out as a critical compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, ensure that this compound will continue to play a significant role in both industrial and academic realms for years to come.

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